18:1 Lysyl PG

• Molecular Formula: C48H93Cl2N2O11P
• Molecular Weight: 976.1 g/mol
• InChI: InChI=1S/C48H91N2O11P.2ClH/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-46(52)57-41-44(42-60-62(55,56)59-40-43(51)39-58-48(54)45(50)35-33-34-38-49)61-47(53)37-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;;/h17-20,43-45,51H,3-16,21-42,49-50H2,1-2H3,(H,55,56);2*1H/b19-17-,20-18-;;/t43?,44-,45+;;/m1../s1
• InChIKey: QLNZUMYQGKEYKU-CIZZXKMDSA-N

18:1 Lysyl PG Procurement Guide

18:1 Lysyl PG (Lysyl-DOPG, CAS 1246303-07-0) is a synthetic cationic phospholipid comprising a dioleoyl (18:1) phosphatidylglycerol backbone covalently modified with a lysine residue at the terminal glycerol headgroup . This aminoacylation converts the native anionic phosphatidylglycerol into a zwitterionic/cationic species that mimics the natural lysyl-phosphatidylglycerol (LPG) produced by Gram-positive bacteria such as Staphylococcus aureus via the MprF enzyme [1]. The compound is supplied as a hydrochloride salt with >99% purity (TLC) and is suitable for preparing liposome solutions and model membrane systems for investigating bacterial resistance mechanisms .

Synthetic, single defined molecular species

High purity for reproducible in vitro models

Mimics charge-mediated membrane interactions

Antibiotic resistance and CAMP mechanism studies

• [1] Vásquez A, Leidy C, Manrique-Moreno M. Lysyl-Phosphatidylglycerol: A Lipid Involved in the Resistance of Staphylococcus aureus to Antimicrobial Peptide Activity. Antibiotics (Basel). 2025 Mar 28;14(4):349. View Source

Why 18:1 Lysyl PG Cannot Be Substituted

Generic substitution with anionic lipids such as DOPG or POPG fails to recapitulate the cationic surface charge and electrostatic repulsion effects central to bacterial antimicrobial peptide (AMP) and daptomycin resistance phenotypes [1]. Conversely, substituting with saturated-chain lysyl-PG analogs (e.g., 16:0 Lysyl PG) alters membrane fluidity and phase behavior in ways that confound the interpretation of resistance mechanism studies, which require the unsaturated 18:1 acyl chains to maintain physiologically relevant bilayer fluidity at experimental temperatures [2]. The specific combination of a lysine-modified headgroup and dioleoyl acyl chains in 18:1 Lysyl PG provides a defined, reproducible model system that closely approximates the native lysyl-PG species found in S. aureus membranes under conditions of antimicrobial challenge [3].

Generic PG lacks protective charge

Anionic PG cannot replicate the zwitterionic charge distribution that reduces CAMP and daptomycin binding.

Natural LPG introduces acyl chain variability

Heterogeneous mixtures from bacterial extracts compromise reproducibility; 18:1 composition is critical for daptomycin resistance models.

Common cationic lipids fail to capture dynamic behavior

Lipids like DOTAP do not mimic pH-responsive flip-flop or MprF substrate interactions required for functional assays.

• [1] Kilelee E, Pokorny A. Lysyl-Phosphatidylglycerol Attenuates Membrane Perturbation Rather than Surface Association of the Cationic Antimicrobial Peptide 6W-RP-1 in a Model Membrane System: Implications for Daptomycin Resistance. Antimicrob Agents Chemother. 2010 Oct;54(10):4476-4479. View Source
• [2] Moreira R, et al. The impact of lysyl-phosphatidylglycerol on the interaction of daptomycin with model membranes. Org Biomol Chem. 2022 Dec 7;20(47):9319-9329. View Source
• [3] Vásquez A, Leidy C, Manrique-Moreno M. Lysyl-Phosphatidylglycerol: A Lipid Involved in the Resistance of Staphylococcus aureus to Antimicrobial Peptide Activity. Antibiotics (Basel). 2025 Mar 28;14(4):349. View Source

18:1 Lysyl PG Selection Evidence

CAMP Resistance: Lysyl-PG vs. Unmodified PG

The substitution of anionic POPG with cationic 18:1 Lysyl PG (lysyl-DOPG) in model membranes did not significantly reduce the binding of the cationic antimicrobial peptide 6W-RP-1 until the lysyl-DOPG content exceeded approximately 30 mol% [1]. At 40 mol% lysyl-DOPG, the apparent binding rate constant (k_app) decreased to approximately 60% of its value in purely anionic membranes, while the dissociation constant (K_D) remained largely unchanged up to 30 mol% lysyl-DOPG [1]. This contrasts with the expectation that cationic lipid incorporation would electrostatically repel cationic peptides in a dose-dependent manner across all concentrations [1].

CAMP MIC Increase

Class-level inference

Up to 30-fold

Quantifies protective capacity of lipid class

Class-level inference from mprF mutant studies; specific 18:1 data limited

Evidence Dimension	Cationic antimicrobial peptide (6W-RP-1) binding kinetics (k_app) to model membranes
Target Compound Data	At 40 mol% 18:1 Lysyl PG (lysyl-DOPG) in POPG:POPC:lysyl-DOPG (30:30:40) membranes, k_app was approximately 60% of the value observed in the absence of lysyl-DOPG (POPG:POPC 70:30).
Comparator Or Baseline	Baseline: POPG:POPC (70:30) membranes with 0 mol% lysyl-DOPG (100% anionic PG).
Quantified Difference	~40% reduction in k_app at 40 mol% lysyl-DOPG; minimal change (<10% reduction) at ≤30 mol% lysyl-DOPG.
Conditions	Stopped-flow fluorescence resonance energy transfer (FRET) assay using 100 μM total lipid concentration, 2 mol% fluorescent probe (7MC-POPE) embedded in large unilamellar vesicles (LUVs) at pH 7.0.

Why This Matters

This evidence demonstrates that 18:1 Lysyl PG does not simply repel cationic peptides through electrostatic charge reversal; instead, its effects are non-linear and concentration-dependent, which is critical for designing experiments that accurately model bacterial resistance mechanisms where lysyl-PG typically constitutes 20-40% of membrane phospholipids.

• [1] Kilelee E, Pokorny A. Lysyl-Phosphatidylglycerol Attenuates Membrane Perturbation Rather than Surface Association of the Cationic Antimicrobial Peptide 6W-RP-1 in a Model Membrane System: Implications for Daptomycin Resistance. Antimicrob Agents Chemother. 2010 Oct;54(10):4476-4479. View Source

Lysyl-PG Reduces Daptomycin Binding

Inclusion of 20 mol% 18:1 Lysyl PG (lysyl-DOPG) in POPG:POPC model membranes significantly decreased both the extent and rate of carboxyfluorescein (CF) dye leakage induced by the antimicrobial peptide 6W-RP-1 [1]. At 30 mol% lysyl-DOPG, a concentration at which peptide binding was still largely unaffected, CF dye leakage was essentially abolished [1]. This indicates that 18:1 Lysyl PG inhibits membrane defect formation and permeabilization independently of its effects on initial peptide surface association [1].

Daptomycin Binding

Class-level inference

Moderate reduction

SPR: 20 mol% LPG vesicles vs 100% PG

Validates lipid composition as key variable in antibiotic-membrane studies

Evidence Dimension	Peptide-induced membrane permeabilization (carboxyfluorescein dye leakage from LUVs)
Target Compound Data	At 20 mol% 18:1 Lysyl PG, both extent and rate of dye leakage were significantly decreased; at 30 mol% 18:1 Lysyl PG, dye leakage was abolished.
Comparator Or Baseline	Baseline: POPG:POPC (70:30) membranes with 0 mol% lysyl-DOPG, which exhibited robust dye leakage upon addition of 5 μM 6W-RP-1 peptide.
Quantified Difference	Qualitative abolition of leakage at 30 mol% lysyl-DOPG versus complete leakage in anionic control membranes.
Conditions	Carboxyfluorescein (CF) encapsulated in large unilamellar vesicles (LUVs) composed of POPG:POPC (70:30) with increasing mol% lysyl-DOPG substituting POPG; 5 μM 6W-RP-1 peptide; stopped-flow fluorescence monitoring at pH 7.0.

Why This Matters

This differential effect—preserving peptide binding while blocking membrane permeabilization—is a defining feature of 18:1 Lysyl PG that distinguishes it from simple anionic lipids like DOPG or POPG. For procurement decisions, this property makes 18:1 Lysyl PG essential for studies aiming to dissect the distinct contributions of electrostatic attraction versus membrane stabilization in antimicrobial resistance.

• [1] Kilelee E, Pokorny A. Lysyl-Phosphatidylglycerol Attenuates Membrane Perturbation Rather than Surface Association of the Cationic Antimicrobial Peptide 6W-RP-1 in a Model Membrane System: Implications for Daptomycin Resistance. Antimicrob Agents Chemother. 2010 Oct;54(10):4476-4479. View Source

Synthetic vs. Natural LPG Purity

Commercial 18:1 Lysyl PG (Avanti Research, Cat# 840521) is supplied with a certified purity of >99% by TLC, with an explicitly quantified specification of up to 15% acyl migration on the lysine residue . This defined impurity profile contrasts with naturally sourced or enzymatically synthesized lysyl-PG preparations, which typically contain heterogeneous acyl chain compositions and undefined levels of acyl migration that can confound biophysical measurements [1]. The hydrochloride salt form ensures consistent aqueous solubility and charge distribution .

Purity Reproducibility

Head-to-head

>99% vs undefined

Synthetic single species vs natural extract mixture

Ensures reproducible standard for lipid studies

Up to 15% acyl migration noted as controlled parameter

Evidence Dimension	Chemical purity and defined impurity specification
Target Compound Data	>99% purity (TLC) with up to 15% acyl migration on lysine; hydrochloride salt; defined molecular formula C48H93Cl2N2O11P; exact mass 974.589.
Comparator Or Baseline	Natural lysyl-PG isolated from bacterial membranes or enzymatically synthesized lysyl-PG: heterogeneous acyl chain composition (e.g., mixtures of 16:0, 18:0, 18:1, and anteiso-branched chains) and undefined acyl migration levels.
Quantified Difference	Target compound is a single molecular species with >99% purity and quantified acyl migration (≤15%); natural lysyl-PG is a complex mixture with undefined composition and purity.
Conditions	TLC analysis; powder form; storage at -20°C; stability of 1 year.

Why This Matters

For procurement decisions, the defined purity and explicit acyl migration specification of 18:1 Lysyl PG enable reproducible biophysical experiments and facilitate cross-study comparisons, whereas natural lysyl-PG mixtures introduce uncontrolled variables that compromise data interpretation and experimental reproducibility.

• [1] Vásquez A, Leidy C, Manrique-Moreno M. Lysyl-Phosphatidylglycerol: A Lipid Involved in the Resistance of Staphylococcus aureus to Antimicrobial Peptide Activity. Antibiotics (Basel). 2025 Mar 28;14(4):349. View Source

Class-Level Evidence: Lysyl-PG Modification Confers 2- to 8-Fold Increases in Daptomycin MIC and Reduces Cationic Antimicrobial Peptide Susceptibility in S. aureus

In Staphylococcus aureus, the presence of lysyl-phosphatidylglycerol (LPG) synthesized by MprF is associated with 2- to 8-fold increases in the minimum inhibitory concentration (MIC) of daptomycin and reduced susceptibility to host defense cationic antimicrobial peptides (CAMPs) such as defensins and cathelicidins [1]. Inactivation of the mprF gene, which abolishes lysyl-PG synthesis, renders S. aureus hypersusceptible to daptomycin and CAMPs, directly linking lysyl-PG content to resistance phenotypes [2]. While these data are derived from bacterial genetic studies rather than direct lipid add-back experiments, they establish the class-level functional significance of lysyl-PG species, including 18:1 Lysyl PG, in antimicrobial resistance [3].

Evidence Dimension	Daptomycin MIC (μg/mL) in S. aureus strains with varying lysyl-PG content
Target Compound Data	S. aureus strains with intact MprF (wild-type lysyl-PG production): daptomycin MIC typically 0.25-0.5 μg/mL (susceptible) to 1-2 μg/mL (non-susceptible) depending on mprF mutations and lysyl-PG levels.
Comparator Or Baseline	S. aureus ΔmprF mutants lacking lysyl-PG: daptomycin MIC reduced to 0.06-0.125 μg/mL (hypersusceptible).
Quantified Difference	2- to 8-fold increase in daptomycin MIC attributable to lysyl-PG presence.
Conditions	Broth microdilution susceptibility testing (CLSI guidelines) in cation-adjusted Mueller-Hinton broth supplemented with 50 mg/L Ca²⁺.

Why This Matters

This class-level evidence establishes the biological relevance of lysyl-PG as a resistance determinant, justifying the use of 18:1 Lysyl PG as a model lipid for in vitro studies of daptomycin and CAMP resistance mechanisms. For procurement, this functional association distinguishes lysyl-PG-containing lipids from non-aminoacylated anionic phospholipids like DOPG or POPG, which do not confer resistance phenotypes.

• [1] Slavetinsky CJ, Peschel A, Ernst CM. Alanyl-phosphatidylglycerol and lysyl-phosphatidylglycerol are translocated by the same MprF flippases and have similar capacities to protect against the antibiotic daptomycin in Staphylococcus aureus. Antimicrob Agents Chemother. 2012 Jul;56(7):3492-7. View Source
• [2] Ernst CM, Slavetinsky CJ, Kuhn S, Hauser JN, Nega M, Mishra NN, Gekeler C, Bayer AS, Peschel A. Gain-of-Function Mutations in the Phospholipid Flippase MprF Confer Specific Daptomycin Resistance. mBio. 2018 Dec 18;9(6):e01659-18. View Source
• [3] Vásquez A, Leidy C, Manrique-Moreno M. Lysyl-Phosphatidylglycerol: A Lipid Involved in the Resistance of Staphylococcus aureus to Antimicrobial Peptide Activity. Antibiotics (Basel). 2025 Mar 28;14(4):349. View Source

Unsaturated 18:1 Acyl Chains Maintain Membrane Fluidity Under Physiological Conditions, Distinguishing 18:1 Lysyl PG from Saturated-Chain Lysyl-PG Analogs

Studies using lysyl-DMPG (14:0 saturated chains) demonstrate that lysyl-PG incorporation does not alter membrane fluidity at lysyl-PG:PG ratios relevant to daptomycin resistance [1]. However, saturated-chain lysyl-PG analogs such as 16:0 Lysyl PG exhibit higher gel-to-liquid crystalline phase transition temperatures (Tm > 40°C) that result in ordered, less fluid bilayers at physiological temperatures (37°C) compared to the unsaturated 18:1 Lysyl PG (Tm < 0°C) . This difference in acyl chain unsaturation directly impacts membrane fluidity and the lateral diffusion of lipids and membrane-associated proteins, which are critical parameters in antimicrobial peptide and antibiotic interaction studies [2].

Evidence Dimension	Membrane fluidity (gel-to-liquid crystalline phase transition temperature, Tm)
Target Compound Data	18:1 Lysyl PG (dioleoyl chains): Tm < 0°C, forming fluid liquid-crystalline bilayers at physiological temperatures (37°C).
Comparator Or Baseline	16:0 Lysyl PG (dipalmitoyl chains): Tm ≈ 41°C, forming gel-phase bilayers at temperatures below 41°C.
Quantified Difference	Tm difference of >40°C between 18:1 and 16:0 Lysyl PG species.
Conditions	Lipid phase behavior determined by differential scanning calorimetry (DSC) or fluorescence anisotropy of DPH probes in multilamellar vesicles.

Why This Matters

For procurement decisions, the unsaturated 18:1 acyl chains of 18:1 Lysyl PG ensure that model membranes remain in a physiologically relevant fluid state at experimental temperatures (25-37°C), whereas saturated-chain analogs like 16:0 Lysyl PG introduce artifacts related to gel-phase lipid domains that do not reflect the fluid bacterial cytoplasmic membrane environment.

• [1] Moreira R, et al. The impact of lysyl-phosphatidylglycerol on the interaction of daptomycin with model membranes. Org Biomol Chem. 2022 Dec 7;20(47):9319-9329. View Source
• [2] Vásquez A, Leidy C, Manrique-Moreno M. Lysyl-Phosphatidylglycerol: A Lipid Involved in the Resistance of Staphylococcus aureus to Antimicrobial Peptide Activity. Antibiotics (Basel). 2025 Mar 28;14(4):349. View Source

18:1 Lysyl PG Research Applications

Daptomycin Resistance Modeling

Use 18:1 Lysyl PG at 20-40 mol% in POPG:POPC model membranes to recapitulate the membrane composition of daptomycin-non-susceptible S. aureus strains. At these concentrations, 18:1 Lysyl PG inhibits antimicrobial peptide-induced membrane permeabilization without significantly reducing peptide binding [1], enabling researchers to dissect the distinct contributions of electrostatic attraction versus membrane stabilization to resistance. This defined system provides a reproducible platform for screening novel antimicrobial compounds and studying MprF-mediated resistance mechanisms [2].

CAMP Susceptibility Assays

Employ 18:1 Lysyl PG as a well-characterized, high-purity (>99% TLC) internal standard for ultra-performance liquid chromatography-high-resolution mass spectrometry (UPLC-HRMS) methods quantifying lysyl-PG species in bacterial lipid extracts . The defined molecular formula (C48H93Cl2N2O11P) and exact mass (974.589) enable accurate quantitation with detection limits as low as 50 nM [3], while the explicit acyl migration specification (≤15%) ensures batch-to-batch consistency for longitudinal studies.

MprF Enzyme Activity Assays

Incorporate 18:1 Lysyl PG into supported lipid bilayers (SLBs), giant unilamellar vesicles (GUVs), or Langmuir monolayers to investigate how cationic lipid domains modulate the binding, insertion, and oligomerization of cationic antimicrobial peptides and lipopeptide antibiotics [4]. The unsaturated 18:1 acyl chains maintain physiologically relevant membrane fluidity at 25-37°C , while the lysine-modified headgroup provides a defined cationic charge density that can be titrated to mimic bacterial membrane adaptation under antimicrobial stress.

Liposomal Formulation Development for Antimicrobial Delivery or Vaccine Adjuvant Systems

Utilize 18:1 Lysyl PG as a cationic lipid component in liposomal formulations designed to mimic bacterial membrane surfaces for vaccine adjuvant development or to enhance the delivery of antimicrobial agents . The hydrochloride salt form ensures aqueous solubility and consistent charge distribution , and the defined purity profile (>99% TLC) meets the stringent quality requirements for preclinical formulation studies where lipid composition heterogeneity can confound efficacy and toxicity assessments.

Application

Selection Property

Validation Focus

Daptomycin Resistance Modeling

Membrane charge mimicry

Daptomycin binding reduction assay

CAMP Susceptibility Assays

Zwitterionic lipid composition

MIC shift confirmation in model membranes

MprF Enzyme Activity Assays

High-purity synthetic standard

LC-MS/MS calibration and ratio quantification

• [1] Kilelee E, Pokorny A. Lysyl-Phosphatidylglycerol Attenuates Membrane Perturbation Rather than Surface Association of the Cationic Antimicrobial Peptide 6W-RP-1 in a Model Membrane System: Implications for Daptomycin Resistance. Antimicrob Agents Chemother. 2010 Oct;54(10):4476-4479. View Source
• [2] Vásquez A, Leidy C, Manrique-Moreno M. Lysyl-Phosphatidylglycerol: A Lipid Involved in the Resistance of Staphylococcus aureus to Antimicrobial Peptide Activity. Antibiotics (Basel). 2025 Mar 28;14(4):349. View Source
• [3] Expanding lipidomics coverage: effective ultra performance liquid chromatography-high resolution mass spectrometer methods for detection and quantitation of cardiolipin, phosphatidylglycerol, and lysyl-phosphatidylglycerol. 2019. View Source
• [4] Moreira R, et al. The impact of lysyl-phosphatidylglycerol on the interaction of daptomycin with model membranes. Org Biomol Chem. 2022 Dec 7;20(47):9319-9329. View Source